Cas no 71501-10-5 (4',4'-Diantipyrylmethane monohydrate)

4',4'-Diantipyrylmethane monohydrate is a crystalline organic compound primarily used as a chelating agent in analytical chemistry. Its key advantage lies in its selective reactivity with various metal ions, making it valuable for spectrophotometric determinations, particularly for trace metal analysis. The monohydrate form ensures stability and consistent performance in aqueous solutions. The compound exhibits high sensitivity and forms stable, colored complexes with metals like bismuth, thorium, and rare earth elements, enabling precise quantitative analysis. Its well-defined stoichiometry and solubility in common solvents further enhance its utility in laboratory applications. Suitable for standardized methods, it is often employed in environmental and industrial testing.

4',4'-Diantipyrylmethane monohydrate structure

71501-10-5 structure

Product Name:4',4'-Diantipyrylmethane monohydrate

CAS No:71501-10-5

MF:C₂₃H₂₆N₄O₃

MW:406.477545261383

MDL:MFCD00149122

CID:566812

PubChem ID:16219227

Update Time:2025-05-28

4',4'-Diantipyrylmethane monohydrate Chemical and Physical Properties

Names and Identifiers

- 4,4'-DIANTIPYRYLMETHANE MONOHYDRATE, 97
- 4',4'-Diantipyrylmethane monohydrate
- SCHEMBL8664775
- CS-0455198
- MFCD00149122
- 4,4'-Methylenebis(1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one) hydrate
- 71501-10-5
- 4,4'-Diantipyrylmethane monohydrate
- 4,4'-Methylendiantipyrin
- 4,4'-Methylenediantipyrine, 97%
- F0001-0381
- AKOS024370981
- 4,4'-Methylenebis(1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one) hydrate
- 4,4-DIANTIPYRYLMETHANE MONOHYDRATE, 97
- 4,4'-Diantipyrylmethane 1-hydrate
- 4-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)methyl]-1,5-dimethyl-2-phenylpyrazol-3-one;hydrate
- MDL： MFCD00149122
- Inchi： 1S/C23H24N4O2.H2O/c1-16-20(22(28)26(24(16)3)18-11-7-5-8-12-18)15-21-17(2)25(4)27(23(21)29)19-13-9-6-10-14-19;/h5-14H,15H2,1-4H3;1H2
- InChI Key： OSBQFBKEVMIGTJ-UHFFFAOYSA-N
- SMILES： O=C1C(=C(C)N(C)N1C1C=CC=CC=1)CC1C(N(C2C=CC=CC=2)N(C)C=1C)=O.O
- BRN： 59702

Computed Properties

Exact Mass: 406.20000
Monoisotopic Mass: 406.2
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 682
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 4
Topological Polar Surface Area: 47.1

Experimental Properties

Color/Form: Not available
Density: Not available
Melting Point: 156 °C
Boiling Point: Not available
Flash Point: Not available
PSA: 63.09000
LogP: 2.80870
Solubility: Not available
Vapor Pressure: Not available

4',4'-Diantipyrylmethane monohydrate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4',4'-Diantipyrylmethane monohydrate Customs Data

HS CODE：29339980

4',4'-Diantipyrylmethane monohydrate Pricemore >>

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